Cas no 16728-69-1 (1-Heptanamine, 7-phenoxy-)

1-Heptanamine, 7-phenoxy- structure
1-Heptanamine, 7-phenoxy- structure
Product Name:1-Heptanamine, 7-phenoxy-
CAS No:16728-69-1
MF:C13H21NO
MW:207.311943769455
CID:1347282
PubChem ID:23285640
Update Time:2025-04-20

1-Heptanamine, 7-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanamine, 7-phenoxy-
    • 16728-69-1
    • SCHEMBL3213446
    • 7-Phenoxy-1-heptanamine
    • DTXSID201313862
    • Inchi: 1S/C13H21NO/c14-11-7-2-1-3-8-12-15-13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12,14H2
    • InChI Key: CFGRANUGKSGRMU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCCCCCN

Computed Properties

  • Exact Mass: 207.16243
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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